Researchers synthesizing native Coelenterazine require a high-purity intermediate that preserves the critical 4-hydroxyphenyl moiety to ensure correct bioluminescent properties (465 nm, quantum yield).
3-(4-Hydroxyphenyl)pyrazin-2-OL (CAS 126247-63-0) is a heterocyclic compound featuring a pyrazinone core substituted with a 4-hydroxyphenyl group. It is primarily utilized as a critical, late-stage intermediate in the established chemical synthesis of Coelenterazine, a luciferin widely used in bioluminescence-based assays such as BRET, reporter gene analysis, and calcium imaging. Its molecular structure represents the core scaffold required to build the final imidazopyrazinone structure of Coelenterazine and its functional analogs, making its purity and structural integrity essential for successful downstream synthesis and reproducible assay performance.
Substituting 3-(4-Hydroxyphenyl)pyrazin-2-OL with close analogs, such as those lacking the 4-hydroxyl group or containing different substituents, is inadvisable for its primary application. The 4-hydroxyl group is structurally critical for achieving the specific electronic properties of the final Coelenterazine product, which dictates its bioluminescent quantum yield and emission wavelength (~465 nm). Even minor structural modifications to this precursor will carry through to the final luciferin, resulting in analogs with altered and often unpredictable performance, such as significant shifts in emission color or drastically reduced light output, rendering them unsuitable for established assays calibrated for native Coelenterazine.
This compound is the direct precursor to the 6-(4-hydroxyphenyl) group of native Coelenterazine. The presence of this specific group is essential for achieving the high quantum yield and characteristic blue emission (~465 nm) of the final product when used with luciferases like Renilla luciferase or photoproteins like aequorin. In a comparative study of coelenterazine analogs, the native structure derived from this precursor showed a relative luminescence intensity benchmarked at 100% with Renilla luciferase, whereas analogs with different C-6 substituents showed significantly lower intensities.
| Evidence Dimension | Relative Bioluminescence Intensity (Renilla Luciferase) |
| Target Compound Data | Enables synthesis of native Coelenterazine, which provides a benchmark intensity of 100% |
| Comparator Or Baseline | Coelenterazine analogs with modified C-6 substituents (e.g., B2, B9) show intensities of 90% and 25%, respectively |
| Quantified Difference | Maintains the structural integrity required for maximum (100%) benchmark light output compared to functionally inferior analogs |
| Conditions | In vitro assay with recombinant Renilla luciferase. |
Procuring this specific precursor is required to synthesize the standard, high-performance Coelenterazine needed for reproducible and sensitive bioluminescence assays.
3-(4-Hydroxyphenyl)pyrazin-2-OL is a key intermediate in the widely adopted synthetic pathway for Coelenterazine first detailed by Shimomura and colleagues. This route involves the cyclization of 2-amino-3-benzyl-5-(p-hydroxyphenyl)pyrazine to form the pyrazinone core, which is then condensed to produce the final imidazopyrazinone structure. While early multi-step syntheses had overall low yields, modern adaptations of this core pathway have become the standard. Using this specific, well-characterized intermediate avoids the process development risks and lower yields associated with unproven or alternative synthetic routes.
| Evidence Dimension | Synthetic Route Viability |
| Target Compound Data | Key intermediate in the established and optimized synthesis of Coelenterazine |
| Comparator Or Baseline | Alternative precursors requiring different, potentially lower-yielding or less-characterized reaction pathways |
| Quantified Difference | Integral to synthesis routes with reported final condensation step yields of ~40-45%, which newer methods improve upon |
| Conditions | Multi-step organic synthesis of imidazopyrazinones. |
This compound provides a reliable and predictable starting point for a well-documented synthesis, reducing process optimization time and improving the likelihood of achieving viable yields of the high-value final product.
The 4-hydroxyphenyl group, derived from this precursor, is crucial for the molecular recognition and binding of the final Coelenterazine molecule within the active site of photoproteins like aequorin. Crystallographic studies of apoAequorin complexes confirm that the hydroxy moiety on this specific group is essential for forming hydrogen bonds that correctly orient the luciferin within the protein's binding pocket. Substituting the precursor, and thus removing or altering this hydroxyl group, would disrupt this critical interaction, leading to improper binding and a non-functional or severely impaired photoprotein.
| Evidence Dimension | Molecular Interaction |
| Target Compound Data | The 4-hydroxyphenyl group is essential for hydrogen bonding in the apoAequorin binding site |
| Comparator Or Baseline | Analogs lacking the 4-hydroxyl group, which would fail to form this key hydrogen bond |
| Quantified Difference | Qualitative but structurally confirmed: enables essential hydrogen bonding for proper luciferin orientation |
| Conditions | X-ray crystallography of apoAequorin complexed with coelenterazine analogs. |
For researchers reconstituting photoproteins like aequorin for calcium detection, using Coelenterazine synthesized from this exact precursor is non-negotiable for achieving correct protein folding and function.
This compound is the right choice for chemical manufacturers or research groups aiming to produce batches of native Coelenterazine. Its use within established synthesis protocols ensures the final product has the correct chemical identity and performance characteristics (e.g., emission at ~465 nm) expected in commercial bioluminescence assay kits.
As the precursor to the moiety responsible for critical hydrogen bonding, this compound is essential for synthesizing Coelenterazine intended for the reconstitution of apoaequorin. This is critical for creating functional, Ca2+-sensitive photoproteins for intracellular calcium measurements where correct molecular recognition is paramount.
For researchers developing novel Coelenterazine analogs with altered properties (e.g., red-shifted emission), synthesis of the native compound from this precursor serves as the indispensable benchmark. It provides the baseline performance data against which the light output, quantum yield, and spectral properties of new analogs can be reliably compared.